Cas no 1334028-71-5 (N-(1-cyanocyclopentyl)-3-(pyridin-2-yl)prop-2-enamide)

• Product Name: N-(1-cyanocyclopentyl)-3-(pyridin-2-yl)prop-2-enamide
• CAS No: 1334028-71-5
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• CID: 5981282
• PubChem ID: 53606592
• Update Time: 2025-05-20

N-(1-cyanocyclopentyl)-3-(pyridin-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopentyl)-3-(pyridin-2-yl)prop-2-enamide
• 1334028-71-5
• (E)-N-(1-cyanocyclopentyl)-3-pyridin-2-ylprop-2-enamide
• Z1129498137
• EN300-7516310

• Inchi： 1S/C14H15N3O/c15-11-14(8-2-3-9-14)17-13(18)7-6-12-5-1-4-10-16-12/h1,4-7,10H,2-3,8-9H2,(H,17,18)/b7-6+
• InChI Key： SZZFPRPCDPVWLG-VOTSOKGWSA-N
• SMILES： O=C(/C=C/C1C=CC=CN=1)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 241.121512110g/mol
• Monoisotopic Mass: 241.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 65.8Ų

Additional information on N-(1-cyanocyclopentyl)-3-(pyridin-2-yl)prop-2-enamide

Comprehensive Overview of N-(1-cyanocyclopentyl)-3-(pyridin-2-yl)prop-2-enamide (CAS No. 1334028-71-5)

N-(1-cyanocyclopentyl)-3-(pyridin-2-yl)prop-2-enamide, with the CAS number 1334028-71-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a cyanocyclopentyl group with a pyridin-2-yl moiety, linked via a prop-2-enamide bridge. Its structural complexity and functional diversity make it a promising candidate for applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. Researchers are increasingly exploring compounds like N-(1-cyanocyclopentyl)-3-(pyridin-2-yl)prop-2-enamide for their potential to address unmet medical needs. Its pyridine ring, a common pharmacophore, enhances its binding affinity to biological targets, while the cyanocyclopentyl group contributes to its metabolic stability.

The synthesis of CAS 1334028-71-5 involves multi-step organic reactions, including condensation and cyclization, to achieve high purity and yield. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its structure and ensure quality control. These methods are critical for verifying the compound's integrity, especially in preclinical studies and drug development pipelines.

One of the trending topics in the scientific community is the exploration of kinase inhibitors and allosteric modulators. N-(1-cyanocyclopentyl)-3-(pyridin-2-yl)prop-2-enamide has shown potential in these areas due to its ability to interact with ATP-binding sites and modulate protein-protein interactions. This aligns with the growing interest in targeted cancer therapies and neurodegenerative disease treatments, where selective inhibition of specific pathways is crucial.

From an industrial perspective, the scalability of producing CAS 1334028-71-5 is a key consideration. Optimizing reaction conditions, such as solvent selection and catalyst use, can significantly impact cost-efficiency and environmental sustainability. The compound's lipophilicity and solubility profiles also play a vital role in its formulation, particularly for oral or injectable drug delivery systems.

In the context of artificial intelligence (AI) and computational chemistry, N-(1-cyanocyclopentyl)-3-(pyridin-2-yl)prop-2-enamide has been the subject of molecular docking studies and QSAR modeling. These approaches help predict its binding modes and optimize its pharmacological properties, reducing the time and cost associated with experimental screening. Such innovations are reshaping the landscape of drug design and high-throughput screening.

Another area of interest is the compound's potential role in anti-inflammatory and immunomodulatory applications. Preliminary studies suggest that its pyridine and acrylamide functionalities may interfere with cytokine signaling pathways, making it a candidate for treating autoimmune disorders. This aligns with the broader search for next-generation immunotherapies and biologics alternatives.

For researchers and manufacturers, sourcing high-quality N-(1-cyanocyclopentyl)-3-(pyridin-2-yl)prop-2-enamide is essential. Reputable suppliers provide detailed certificates of analysis (CoA) and material safety data sheets (MSDS) to ensure compliance with regulatory standards. Transparency in supply chain management and intellectual property rights is also critical, given the competitive nature of the pharmaceutical industry.

In summary, CAS 1334028-71-5 represents a versatile and promising compound with broad applicability in medicinal chemistry and biopharmaceutical research. Its unique structure, combined with emerging technologies like AI-driven drug discovery, positions it as a valuable asset in the quest for innovative therapeutics. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of cutting-edge research and therapeutic development.